Cas no 57302-47-3 (7-Azabicyclo[4.1.0]heptane, 1,6-dimethyl-)

• Product name: 7-Azabicyclo[4.1.0]heptane, 1,6-dimethyl-
• CAS No: 57302-47-3
• MF: C₈H₁₅N
• MW: 125.2114
• CID: 345826
• PubChem ID: 71444216

7-Azabicyclo[4.1.0]heptane, 1,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[4.1.0]heptane, 1,6-dimethyl-
• 1,6-dimethyl-7-azabicyclo[4.1.0]heptane
• 57302-47-3
• DTXSID90853007

• Inchi： InChI=1S/C8H15N/c1-7-5-3-4-6-8(7,2)9-7/h9H,3-6H2,1-2H3
• InChI Key： VZHYHLRQUNHRJV-UHFFFAOYSA-N
• SMILES： CC12NC1(C)CCCC2

Computed Properties

• Exact Mass: 125.12055
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.9Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 21.94